5-bromo-1-butyl-3-hydroxy-3-[(3Z)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C22H22BrNO3
• Molecular Weight: 428.3 g/mol
• IUPAC Name: 5-bromo-1-butyl-3-hydroxy-3-[(Z)-2-oxo-4-phenylbut-3-enyl]indol-2-one
• InChI: InChI=1S/C22H22BrNO3/c1-2-3-13-24-20-12-10-17(23)14-19(20)22(27,21(24)26)15-18(25)11-9-16-7-5-4-6-8-16/h4-12,14,27H,2-3,13,15H2,1H3/b11-9-
• InChI Key: AFEFWJLNMABZBO-LUAWRHEFSA-N
• Isomeric SMILES: CCCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)/C=C\C3=CC=CC=C3)O
• SMILES: CCCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C=CC3=CC=CC=C3)O

Description

5-bromo-1-butyl-3-hydroxy-3-[(3Z)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one is a chemical compound that has attracted significant interest in scientific research due to its potential applications in medicinal chemistry. This compound belongs to the class of indolone derivatives, which are known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 5-bromo-1-butyl-3-hydroxy-3-[(3Z)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that this compound exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been reported to inhibit the activity of certain enzymes that are involved in cancer cell proliferation and metastasis.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-1-butyl-3-hydroxy-3-[(3Z)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been reported to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are known to contribute to the development of various diseases. In addition, it has been shown to possess potent antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-1-butyl-3-hydroxy-3-[(3Z)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one in lab experiments is its potent anticancer activity against a wide range of cancer cell lines. This compound is also relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of using this compound in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 5-bromo-1-butyl-3-hydroxy-3-[(3Z)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one. One of the potential areas of research is the development of novel analogs of this compound that exhibit improved potency and selectivity against cancer cells. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the identification of new targets for cancer therapy. Finally, the in vivo efficacy and safety of this compound need to be evaluated in animal models before it can be considered for clinical trials.

Synthesis Methods

The synthesis of 5-bromo-1-butyl-3-hydroxy-3-[(3Z)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one has been reported in the literature. The most commonly used method involves the reaction of 5-bromo-1-butyl-3-hydroxy-1H-indole-2,3-dione with (3Z)-2-oxo-4-phenylbut-3-en-1-yl chloride in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures.

Scientific Research Applications

5-bromo-1-butyl-3-hydroxy-3-[(3Z)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one has been studied extensively for its potential applications in medicinal chemistry. It has been reported to exhibit potent anticancer activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer cells. In addition, this compound has been shown to possess anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of various inflammatory and oxidative stress-related diseases.